Cas no 21994-40-1 (4-azidobutanenitrile)

• Product name: 4-azidobutanenitrile
• CAS No: 21994-40-1
• MF: C₄H₆N₄
• MW: 110.11724
• CID: 287147
• PubChem ID: 3975474

4-azidobutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-azido-
• 4-azidobutanenitrile
• DTXSID60398334
• AKOS010633574
• NSC137895
• SCHEMBL15229267
• NSC-137895
• EN300-111967
• 21994-40-1

• Inchi： InChI=1S/C4H6N4/c5-3-1-2-4-7-8-6/h1-2,4H2
• InChI Key： SBIAREQXQLOOAR-UHFFFAOYSA-N
• SMILES： N(CCCC#N)=[N+]=[N-]

Computed Properties

• Exact Mass: 110.059246208g/mol
• Monoisotopic Mass: 110.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.2Ų

4-azidobutanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)